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Compound of Interest

Compound Name:
N-Methylmorpholin-4-

amine;hydrochloride

CAS No.: 2247105-72-0

Cat. No.: B2462615 Get Quote

Case ID: SOL-NMM-NHMe-001 Compound: N-Methylmorpholin-4-amine Hydrochloride CAS

(Free Base): 5824-80-6 | Chemical Class: Hydrazine Derivative / Heterocyclic Amine Salt

Executive Summary & Compound Identity
N-Methylmorpholin-4-amine HCl is the hydrochloride salt of a hydrazine derivative. Unlike the

common base N-Methylmorpholine (NMM), this compound possesses an exocyclic amino

group substituted with a methyl moiety.

Expected Solubility Profile:

Water: Highly soluble (>50 mg/mL) due to the ionic hydrochloride head and polar morpholine

ring.

Appearance: White to off-white crystalline solid.

Key Challenge: While theoretically soluble, users frequently report gelling, incomplete

dissolution, or turbidity. These issues typically stem from hygroscopic clumping, oxidative

degradation, or pH-induced deprotonation, rather than intrinsic insolubility.

Diagnostic Troubleshooting Flowchart
Use this logic tree to identify the root cause of your solubility failure.
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Figure 1: Decision matrix for diagnosing dissolution failures of N-Methylmorpholin-4-amine HCl.

Core Solubility Parameters & Causality
Why is it not dissolving?
The solubility of amine hydrochlorides is governed by the lattice energy of the crystal vs. the

hydration energy of the ions. However, for hydrazine derivatives, chemical instability often

masquerades as insolubility.
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Parameter Value / Characteristic Impact on Solubility

pKa (Conjugate Acid) ~5.5 - 6.5 (Estimated)

Critical: Lower than typical

amines. If the solution pH rises

above 6, the salt dissociates

into the oily free base, causing

turbidity.

Hygroscopicity High

The salt absorbs atmospheric

moisture rapidly, forming a

"hydrate shell" that prevents

solvent penetration into the

crystal core (gelling).

Oxidation Potential High (Hydrazine linkage)

Exposure to air creates

tetrazanes or bis-morpholino

dimers, which are often water-

insoluble precipitates.

Common Ion Effect Moderate

High chloride concentrations

(e.g., PBS, NaCl) can

suppress solubility, though less

likely to be the primary cause

than pH.

Protocol Optimization: Resolving the Issues
Issue A: "The solid turned into a sticky gel at the bottom
of the tube."
Cause: Rapid hydration of the surface layer (Hygroscopic Clumping). Solution:

Pre-chill the water: Use ice-cold water (4°C) to slow the hydration rate.

Vortex immediately: Do not let the solid sit. Add solvent and vortex instantly.

Sonication: If a gel has already formed, sonicate for 5-10 minutes at ambient temperature.

Issue B: "The solution is cloudy/milky."

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2462615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cause: pH-induced deprotonation (Free Base formation). Mechanism:

Solution:

Check the pH of your water. If it is neutral or slightly basic (common in some DI water

sources), the equilibrium shifts to the free base.

Acidification: Add 1-2 drops of 1M HCl or Acetic Acid to the suspension. If it clears

immediately, pH was the issue.

Issue C: "There are fine white particles that simply won't
dissolve."
Cause: Oxidative degradation (Formation of impurities). Solution:

Filter the solution through a 0.22 µm PVDF filter.

Analyze purity via LC-MS. If the main peak is present but solids remain, the solid is a

degradation product.

Prevention: Always store the solid under Argon/Nitrogen at -20°C.

Detailed Experimental Protocols
Protocol 1: Preparation of a Stable Stock Solution (100
mM)
Use this protocol to ensure reproducibility in biological assays.

Reagents:

N-Methylmorpholin-4-amine HCl (Store at -20°C)[1]

Degassed Milli-Q Water (or 0.1 M HCl for long-term stability)

Argon gas

Steps:
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Equilibrate: Allow the reagent vial to warm to room temperature before opening to prevent

condensation (crucial for hygroscopic salts).

Weighing: Weigh the required amount quickly. Do not leave on the balance pan.

Solvent Addition:

For immediate use: Add degassed water.

For storage: Add 10 mM HCl (aqueous) to maintain protonation and suppress oxidation.

Dissolution: Vortex vigorously for 30 seconds.

Filtration: Syringe filter (0.22 µm) to remove any trace oxidation products.

Storage: Aliquot and freeze at -80°C. Avoid repeated freeze-thaw cycles.

Protocol 2: Verification of Salt Identity
If the compound is liquid at room temperature, you have the Free Base, not the HCl salt.

Property Free Base (CAS 5824-80-6) Hydrochloride Salt

State Liquid / Low-melting solid Crystalline Solid

Water Solubility Moderate (pH dependent) High

pH of 10mM Soln Basic (~9-10) Acidic (~4-5)

Action
Requires 1 eq. HCl to dissolve

fully.
Dissolves in water directly.

Frequently Asked Questions (FAQ)
Q: Can I use DMSO instead of water? A: Yes. N-Methylmorpholin-4-amine HCl is highly soluble

in DMSO. However, DMSO can accelerate oxidation of hydrazines over time. Use fresh DMSO

stock solutions immediately or store under inert gas at -20°C.
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Q: I see a compound called "DMTMM" in my search. Is this the same? A:No. DMTMM is 4-(4,6-

Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride.[1][2][3] It is a coupling reagent

derived from N-methylmorpholine.[1] It is chemically distinct from N-Methylmorpholin-4-amine

HCl. Confusing the two can lead to failed reactions [1, 2].

Q: Is this compound toxic? A: Yes. Hydrazine derivatives are generally toxic and potentially

genotoxic. Handle with gloves and in a fume hood.

Q: Why does my solution turn yellow over time? A: Yellowing indicates oxidation. The N-N bond

is susceptible to air oxidation, forming azo or tetrazane impurities. Discard yellow solutions.

References
Kunishima, M., et al. (1999).[4] "Synthesis and characterization of DMTMM: A triazine-based

condensing reagent." Tetrahedron, 55(46), 13159-13170. (Provides context on N-

methylmorpholinium derivatives).

National Center for Biotechnology Information.PubChem Compound Summary for CID

119098491 (N-(fluoromethyl)-N-methylmorpholin-4-amine). (Structural analog reference).

Available at: [Link].

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet

(SDS) before handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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